![molecular formula C15H12N4O2S B5598508 3-[(4-methyl-2-pyrimidinyl)oxy]-N-1,3-thiazol-2-ylbenzamide](/img/structure/B5598508.png)
3-[(4-methyl-2-pyrimidinyl)oxy]-N-1,3-thiazol-2-ylbenzamide
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Overview
Description
3-[(4-methyl-2-pyrimidinyl)oxy]-N-1,3-thiazol-2-ylbenzamide is a compound that has been extensively studied for its potential use in scientific research. It is a synthetic compound that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a number of different fields.
Scientific Research Applications
Cancer Treatment
Compounds with similar structural features to 3-[(4-methyl-2-pyrimidinyl)oxy]-N-1,3-thiazol-2-ylbenzamide have been identified as potential anticancer agents. For instance, the discovery of kinesin spindle protein (KSP) inhibitors showcasing excellent biochemical potency and pharmaceutical properties suitable for clinical development highlights the role of such compounds in cancer treatment. These inhibitors arrest cells in mitosis, leading to cell death, and have shown notable in vivo efficacy, supporting their selection as clinical candidates for cancer therapy (Theoclitou et al., 2011).
Antimicrobial Activity
Research on derivatives of thiazolo[3,2-a]pyrimidine and related structures has demonstrated significant antimicrobial potential. Various studies have synthesized and evaluated compounds for their antibacterial and antifungal activities. For example, novel thiazolidinone derivatives containing thieno[d]pyrimidine-4-one moiety have been prepared and showed promising biological activity against bacterial and fungal strains, suggesting their valuable therapeutic intervention for the treatment of microbial diseases (El Azab & Abdel‐Hafez, 2015).
Synthesis of Novel Therapeutic Agents
The synthesis of novel compounds with structures similar to this compound has been explored for various therapeutic applications. These include the development of compounds with gastric antisecretory activity and the creation of heterocyclic compounds with potential as antimicrobial and anticancer agents. The structure-activity relationships of these compounds have been extensively studied to optimize their therapeutic efficacy (Sugiyama et al., 1989).
Mechanism of Action
Properties
IUPAC Name |
3-(4-methylpyrimidin-2-yl)oxy-N-(1,3-thiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N4O2S/c1-10-5-6-16-14(18-10)21-12-4-2-3-11(9-12)13(20)19-15-17-7-8-22-15/h2-9H,1H3,(H,17,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KAWXBZISXWBVRY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NC=C1)OC2=CC=CC(=C2)C(=O)NC3=NC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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